5-Fluoro-1-benzothiophene-2-carboxamide
Overview
Description
Molecular Structure Analysis
The molecular structure of 5-Fluoro-1-benzothiophene-2-carboxamide has been analyzed in several studies . For example, a study on 1-benzothiophene-2-carboxylic acid (a similar compound) used DFT calculations to analyze the monomeric and dimeric structures of the compound . The study found that the stability of the crystalline structure arises from O-H…O, C-H…O, and S-H…O hydrogen bonding interactions .Physical And Chemical Properties Analysis
5-Fluoro-1-benzothiophene-2-carboxamide is a powder at room temperature . It has a molecular weight of 195.22 g/mol .Scientific Research Applications
Pharmacological Research
5-Fluoro-1-benzothiophene-2-carboxamide is utilized in pharmacological studies due to its potential biological activities. It’s a building block in the synthesis of various compounds that may exhibit anti-tumor, antibacterial, and antiviral properties . Its role in drug discovery is pivotal as it can be modified to create new molecules with desired biological activities.
Organic Synthesis
In organic chemistry, this compound serves as a versatile intermediate. It’s used in the synthesis of complex molecules, particularly in the construction of benzofuran and benzothiophene derivatives, which are crucial scaffolds in medicinal chemistry . The fluoro group can act as a directing group in various chemical reactions, aiding in the precise modification of the molecule.
Drug Discovery
5-Fluoro-1-benzothiophene-2-carboxamide plays a significant role in the early stages of drug discovery. It’s used for the creation of chemical libraries that are screened for activity against various biological targets. Its structural features make it a valuable starting point for the development of new therapeutic agents .
Medicinal Chemistry
In medicinal chemistry, this compound is used to develop new drugs with thiophene as a core structure. Thiophene derivatives are known for a wide range of therapeutic properties, including anti-inflammatory and anticancer activities. The compound’s ability to be easily modified makes it a key player in the synthesis of novel drugs .
Chemical Research
5-Fluoro-1-benzothiophene-2-carboxamide is important in chemical research, particularly in studies involving heterocyclic compounds. Its presence in various chemical reactions helps in understanding the behavior of fluoro-substituted molecules under different conditions .
Industrial Applications
While primarily used in research, compounds like 5-Fluoro-1-benzothiophene-2-carboxamide have potential industrial applications. They can be used in the development of materials with specific properties, such as conducting polymers, due to the electron-withdrawing nature of the fluoro group .
properties
IUPAC Name |
5-fluoro-1-benzothiophene-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6FNOS/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,(H2,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWVWDSSQJQIIPE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)C=C(S2)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6FNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40655755 |
Source
|
| Record name | 5-Fluoro-1-benzothiophene-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40655755 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-1-benzothiophene-2-carboxamide | |
CAS RN |
1098356-12-7 |
Source
|
| Record name | 5-Fluoro-1-benzothiophene-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40655755 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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